![molecular formula C9H7F3N4O B6287964 6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid hydrazide, 95% CAS No. 2737205-85-3](/img/structure/B6287964.png)
6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid hydrazide, 95%
Description
6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound . It has a molecular weight of 230.15 . The IUPAC name for this compound is 6-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been reported in the literature . For instance, a CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been described . This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates .Molecular Structure Analysis
The molecular structure of 6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid is represented by the InChI code1S/C9H5F3N2O2/c10-9(11,12)5-1-2-7-13-3-6(8(15)16)14(7)4-5/h1-4H,(H,15,16) . This indicates that the compound contains nine carbon atoms, five hydrogen atoms, three fluorine atoms, two nitrogen atoms, and two oxygen atoms . Chemical Reactions Analysis
While specific chemical reactions involving 6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid hydrazide are not available in the search results, imidazo[1,2-a]pyridines have been reported to undergo various chemical reactions . For example, a copper (I)-catalyzed aerobic oxidative coupling of ketoxime acetates with simple pyridines for the synthesis of imidazo[1,2-a]pyridines has been described .Physical and Chemical Properties Analysis
The physical and chemical properties of 6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid include a molecular weight of 230.15 . The compound is solid at ambient temperature .Safety and Hazards
The safety information for 6-Trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator .
Properties
IUPAC Name |
6-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4O/c10-9(11,12)5-1-2-7-14-3-6(8(17)15-13)16(7)4-5/h1-4H,13H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHSBYPHNXCQNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1C(F)(F)F)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N4O |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.17 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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